Cas no 1804042-50-9 (3-Chloro-4-ethylphenylpropanal)

3-Chloro-4-ethylphenylpropanal structure
1804042-50-9 structure
Product Name:3-Chloro-4-ethylphenylpropanal
CAS No:1804042-50-9
MF:C11H13ClO
MW:196.673322439194
CID:4962028
Update Time:2023-08-24

3-Chloro-4-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-ethylphenylpropanal
    • Inchi: 1S/C11H13ClO/c1-3-9-4-5-10(6-11(9)12)8(2)7-13/h4-8H,3H2,1-2H3
    • InChI Key: BBPOYIZERBGGCP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1CC)C(C=O)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 170
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1

3-Chloro-4-ethylphenylpropanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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